Cas no 1934630-52-0 (5-Hydroxy-1,2-dimethyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid)

• Product Name: 5-Hydroxy-1,2-dimethyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid
• CAS No: 1934630-52-0
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• CID: 5720641
• PubChem ID: 68279494
• Update Time: 2025-05-24

5-Hydroxy-1,2-dimethyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• starbld0027641
• SCHEMBL12471410
• 5-hydroxy-1,2-dimethyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid
• F2147-2377
• 1934630-52-0
• 5-hydroxy-1,2-dimethyl-6-oxopyrimidine-4-carboxylic acid
• AKOS026715804
• 4-Pyrimidinecarboxylic acid, 1,6-dihydro-5-hydroxy-1,2-dimethyl-6-oxo-
• 5-Hydroxy-1,2-dimethyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid

• Inchi： 1S/C7H8N2O4/c1-3-8-4(7(12)13)5(10)6(11)9(3)2/h10H,1-2H3,(H,12,13)
• InChI Key： YAYGAJOYBIVIRD-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)O)N=C(C)N(C)C1=O

Computed Properties

• Exact Mass: 184.04840674g/mol
• Monoisotopic Mass: 184.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 295.3±50.0 °C(Predicted)
• pka: -1.67±0.20(Predicted)

Additional information on 5-Hydroxy-1,2-dimethyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid

Comprehensive Overview of 5-Hydroxy-1,2-dimethyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid (CAS No. 1934630-52-0)

The compound 5-Hydroxy-1,2-dimethyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid (CAS No. 1934630-52-0) is a pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a hydroxy group and a carboxylic acid moiety, makes it a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways.

In recent years, the demand for pyrimidine-based compounds has surged, driven by their role in developing antiviral, anticancer, and anti-inflammatory agents. The 5-Hydroxy-1,2-dimethyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid stands out due to its structural specificity, which allows for selective interactions with biological targets. This specificity is crucial for minimizing off-target effects in therapeutic applications, a topic highly relevant to current precision medicine trends.

One of the most frequently searched questions in the field is: "What are the synthetic routes for 5-Hydroxy-1,2-dimethyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid?" The compound can be synthesized through multi-step organic reactions, including condensation and oxidation processes. Researchers often optimize these routes to improve yield and purity, addressing another common query: "How to purify 5-Hydroxy-1,2-dimethyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid?" Techniques such as recrystallization and column chromatography are typically employed.

The compound's solubility and stability are also critical factors for its application. Studies have shown that it exhibits moderate solubility in polar solvents like water and ethanol, which is advantageous for formulation development. Stability under various pH conditions is another area of interest, as it impacts the compound's shelf life and efficacy in biological systems. These properties align with the growing focus on green chemistry and sustainable drug development practices.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of pyrimidine derivatives. The 5-Hydroxy-1,2-dimethyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid serves as a valuable scaffold for SAR studies, enabling researchers to explore modifications that enhance bioactivity. This aligns with the increasing use of computational chemistry and AI-driven drug design to predict molecular interactions and optimize lead compounds.

In summary, 5-Hydroxy-1,2-dimethyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid (CAS No. 1934630-52-0) is a promising compound with broad applications in medicinal chemistry and drug discovery. Its unique structural features, combined with the growing interest in pyrimidine-based therapeutics, make it a subject of ongoing research and development. As the field advances, this compound is likely to play a pivotal role in addressing unmet medical needs and advancing personalized medicine.